Cas no 927183-78-6 (Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1))

• Product Name: Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1)
• CAS No: 927183-78-6
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 4329062
• PubChem ID: 86097225
• Update Time: 2025-06-10

Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1)
• 4-Amino-1-(carboxymethyl)pyridin-1-ium chloride
• 927183-78-6
• 4-Amino-1-(carboxymethyl)pyridin-1-iumchloride
• 4-Amino-(1-carboxymethyl)pyridinium chloride

• Inchi： 1S/C7H8N2O2.ClH/c8-6-1-3-9(4-2-6)5-7(10)11;/h1-4,8H,5H2,(H,10,11);1H
• InChI Key： NKUBUSICLQGPHU-UHFFFAOYSA-N
• SMILES： C([N+]1=CC=C(N)C=C1)C(=O)O.[Cl-]

Computed Properties

• Exact Mass: 188.0352552Da
• Monoisotopic Mass: 188.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1)

Recent Advances in the Study of Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1) (CAS: 927183-78-6)

Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1) (CAS: 927183-78-6) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, focusing on its chemical properties, biological activities, and emerging applications in medicine.

One of the key areas of investigation has been the compound's role in the synthesis of amino acid derivatives and peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1) serves as a versatile intermediate in the construction of bioactive molecules. The research highlighted its utility in creating analogs with enhanced binding affinity to specific protein targets, opening new avenues for drug discovery.

In addition to its synthetic applications, recent research has examined the compound's intrinsic biological properties. A team at the University of Cambridge reported in ACS Chemical Biology that this pyridinium derivative exhibits moderate antimicrobial activity against Gram-positive bacteria. While the mechanism of action is not fully understood, preliminary data suggest it may interfere with cell wall biosynthesis, making it a potential candidate for further development as an antibacterial agent.

The compound's physicochemical properties have also been a focus of recent investigations. Computational studies published in the Journal of Physical Chemistry B have provided insights into its solvation behavior and molecular interactions. These findings are particularly relevant for formulation scientists working to optimize the compound's bioavailability and stability in potential pharmaceutical preparations.

Looking forward, several research groups are exploring the use of Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1) in targeted drug delivery systems. Its unique chemical structure allows for conjugation with various therapeutic payloads while maintaining favorable pharmacokinetic properties. Early-stage preclinical studies suggest promise in oncology applications, though further validation is required.

In conclusion, Pyridinium, 4-amino-1-(carboxymethyl)-, chloride (1:1) (CAS: 927183-78-6) continues to attract research attention due to its multifaceted applications in medicinal chemistry. The compound's versatility as a synthetic building block, combined with its intrinsic biological activity, positions it as a valuable tool in the development of next-generation therapeutics. Ongoing studies are expected to further elucidate its potential and may lead to novel clinical applications in the coming years.